- Thermal rearrangement of phenyl-substituted ketene ethylene acetalsHeterocycles, 2003, 60(7), 1673-1680,
Cas no 101109-90-4 (Benzeneacetic acid, α-phenyl-, ethenyl ester)
101109-90-4 structure
Benzeneacetic acid, α-phenyl-, ethenyl ester
101109-90-4
C16H14O2
238.281164646149
5667592
Benzeneacetic acid, α-phenyl-, ethenyl ester Properties
Names and Identifiers
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- Benzeneacetic acid, α-phenyl-, ethenyl ester
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- FDMDCMSRZMIDTJ-UHFFFAOYSA-N
- 1S/C16H14O2/c1-2-18-16(17)15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h2-12,15H,1H2
- C1(C(C2=CC=CC=C2)C(OC=C)=O)=CC=CC=C1
Experimental Properties
- 145-150 °C(Press: 0.2 Torr)
- 32.5-33 °C
- 1.094±0.06 g/cm3(Predicted)
Benzeneacetic acid, α-phenyl-, ethenyl ester Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Solvents: Benzene ; 600 °C
Reference
Benzeneacetic acid, α-phenyl-, ethenyl ester Raw materials
Benzeneacetic acid, α-phenyl-, ethenyl ester Preparation Products
Benzeneacetic acid, α-phenyl-, ethenyl ester Related Literature
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Andrew Houlton,Andrew R. Pike,Miguel Angel Galindo,Benjamin R. Horrocks Chem. Commun., 2009, 1797-1806
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2. Front cover
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Yan Jin,Xueheng Cheng,Fengzhi Yang,Lei Fu RSC Adv., 2015,5, 107616-107622
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Jin-Wei Yuan,Qian Chen,Wen-Tao Wu,Jian-Jun Zhao,Liang-Ru Yang,Yong-Mei Xiao,Pu Mao,Ling-Bo Qu New J. Chem., 2022,46, 9451-9460
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Juan Li,Baojun Li J. Mater. Chem. A, 2021,9, 18818-18835
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Steven R. Kirk,Samantha Jenkins Chem. Soc. Rev., 2023,52, 5861-5874
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8. Synthesis, functionalisation and post-synthetic modification of bismuth metal–organic frameworks†M. Köppen,O. Beyer,S. Wuttke,U. Lüning,N. Stock Dalton Trans., 2017,46, 8658-8663
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10. Enzyme mimicking inorganic hybrid Ni@MnO2 for colorimetric detection of uric acid in serum samples†Jaya Pal,Tarasankar Pal RSC Adv., 2016,6, 83738-83747
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